Cas no 23435-03-2 (7-(4-Aminobutyl)azepan-2-one)

7-(4-Aminobutyl)azepan-2-one structure
7-(4-Aminobutyl)azepan-2-one structure
Product Name:7-(4-Aminobutyl)azepan-2-one
CAS No:23435-03-2
MF:C10H20N2O
MW:184.278602600098
CID:2660230
Update Time:2023-08-06

7-(4-Aminobutyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-(4-aminobutyl)azepan-2-one
    • 7-(4-Aminobutyl)hexahydro-2H-azepin-2-one
    • 7-(4-Aminobutyl)azepan-2-one
    • Inchi: 1S/C10H20N2O/c11-8-4-3-6-9-5-1-2-7-10(13)12-9/h9H,1-8,11H2,(H,12,13)
    • InChI Key: FIOISRVPTKYKCL-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC(CCCCN)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Topological Polar Surface Area: 55.1
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